Cas no 82811-47-0 (3-Ethyl-5,6-dimethyl-4-oxo-1,2,4lambda~5~-triazine)

82811-47-0 structure
Product name:3-Ethyl-5,6-dimethyl-4-oxo-1,2,4lambda~5~-triazine
3-Ethyl-5,6-dimethyl-4-oxo-1,2,4lambda~5~-triazine Chemical and Physical Properties
Names and Identifiers
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- 82811-47-0
- DTXSID40513689
- 3-Ethyl-5,6-dimethyl-4-oxo-1,2,4lambda~5~-triazine
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- Inchi: InChI=1S/C7H11N3O/c1-4-7-9-8-5(2)6(3)10(7)11/h4H2,1-3H3
- InChI Key: CCEFRHYHYAGIBF-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 153.090211983Da
- Monoisotopic Mass: 153.090211983Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.2Ų
- XLogP3: -0.2
3-Ethyl-5,6-dimethyl-4-oxo-1,2,4lambda~5~-triazine Related Literature
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1. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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3. Book reviews
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
82811-47-0 (3-Ethyl-5,6-dimethyl-4-oxo-1,2,4lambda~5~-triazine) Related Products
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